Cas no 2228381-02-8 (2-1-(3-bromothiophen-2-yl)cyclobutylethan-1-amine)

• Product Name: 2-1-(3-bromothiophen-2-yl)cyclobutylethan-1-amine
• CAS No: 2228381-02-8
• MF: C₁₀H₁₄BrNS
• MW: 260.193860530853
• CID: 6389950
• PubChem ID: 165714982
• Update Time: 2025-05-19

2-1-(3-bromothiophen-2-yl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-bromothiophen-2-yl)cyclobutylethan-1-amine
• 2-[1-(3-bromothiophen-2-yl)cyclobutyl]ethan-1-amine
• EN300-1904881
• 2228381-02-8

• Inchi： 1S/C10H14BrNS/c11-8-2-7-13-9(8)10(5-6-12)3-1-4-10/h2,7H,1,3-6,12H2
• InChI Key： FBKWRIYYWHVAJZ-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C1(CCN)CCC1

Computed Properties

• Exact Mass: 259.00303g/mol
• Monoisotopic Mass: 259.00303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-1-(3-bromothiophen-2-yl)cyclobutylethan-1-amine

Introduction to 2-1-(3-bromothiophen-2-yl)cyclobutylethan-1-amine (CAS No. 2228381-02-8)

2-1-(3-bromothiophen-2-yl)cyclobutylethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2228381-02-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutyl backbone linked to a thiophene ring, further functionalized with an amine group. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The 3-bromothiophen-2-yl moiety in the molecular structure is particularly noteworthy, as thiophene derivatives are widely recognized for their diverse pharmacological properties. Thiophenes, being heterocyclic aromatic compounds, exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a bromine atom at the 3-position of the thiophene ring introduces additional reactivity, enabling further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are instrumental in constructing complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug design.

The cyclobutyl group in 2-1-(3-bromothiophen-2-yl)cyclobutylethan-1-amine contributes to the steric and electronic properties of the molecule. Cyclobutyl groups are known to enhance metabolic stability and improve oral bioavailability, making them valuable in drug development. The combination of the cyclobutyl and thiophene moieties creates a unique scaffold that can interact with biological targets in distinct ways compared to linear or other cyclic analogs. This structural diversity is leveraged to explore new pharmacological profiles and mechanisms of action.

The amine group at the 1-position of the cyclobutylethan moiety provides a site for further derivatization, allowing chemists to modify the compound's solubility, pharmacokinetics, and target specificity. Amines are versatile functional groups that can participate in hydrogen bonding, forming critical interactions with biological targets such as proteins and nucleic acids. This property makes 2-1-(3-bromothiophen-2-yl)cyclobutylethan-1-amine a valuable intermediate in the synthesis of peptidomimetics and other bioactive molecules.

In recent years, there has been growing interest in exploring the potential of 2-1-(3-bromothiophen-2-yl)cyclobutylethan-1-amine in the context of modern drug discovery strategies. One area of particular focus is its application in developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer. The structural features of this compound make it a promising scaffold for designing kinase inhibitors with improved potency and selectivity.

Recent studies have demonstrated that derivatives of thiophene-containing compounds can exhibit inhibitory activity against various kinases. For instance, modifications at the 3-bromothiophen-2-yl position have been shown to enhance binding affinity to specific kinase domains. Additionally, the cyclobutyl group has been found to improve solubility and reduce off-target effects, contributing to better overall drug-like properties. These findings highlight the potential of 2-1-(3-bromothiophen-2-yl)cyclobutylethan-1-amine as a lead compound for further optimization.

Another emerging application of this compound is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial compounds with unique mechanisms of action. The structural complexity of 2-1-(3-bromothiophen-2-y lcyclobutylethan -1 -amine) suggests that it may interact with bacterial targets in ways that differ from conventional antibiotics. Preliminary studies have shown promising results in inhibiting bacterial growth when tested against certain resistant strains.

The synthesis of 2 - 1 - ( 3 - bromothiophen - 2 - y l ) cyc lob ut yle thane - 1 - am ine involves multi-step organic transformations that highlight its synthetic utility. Key steps include bromination of thiophene derivatives followed by Suzuki-Miyaura coupling with cyclobutyl halides or triflates. The introduction of the amine group can be achieved through reductive amination or direct amine coupling reactions. These synthetic strategies not only provide access to this compound but also demonstrate its versatility as a building block for more complex molecules.

The pharmacokinetic properties of 2 - 1 - ( 3 - bromothiophen - 2 - y l ) cyc lob ut yle thane - 1 - am ine are also subjects of ongoing research. Studies have indicated that modifications at different positions within the molecule can significantly impact its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for optimizing drug candidates for clinical use. For example, alterations to the cyclobutyl group have been found to influence solubility and permeability across biological membranes.

In conclusion, 2 - 1 - ( 3 - bromothiophen - 2 - y l ) cyc lob ut yle thane - 1 - am ine (CAS No .2228381--02--8) represents an exciting opportunity for researchers in pharmaceutical chemistry . Its unique structural features , coupled with its synthetic accessibility , make it a valuable scaffold for developing novel therapeutic agents . Ongoing studies continue to explore its potential applications in kinase inhibition , antimicrobial therapy , and other areas where targeted molecular interactions are essential . As research progresses , this compound is expected to contribute significantly to advancements in medicinal chemistry and drug discovery . p >